N-phenyl-2-(prop-2-en-1-ylsulfonyl)acetamide

• IUPAC Name: N-phenyl-2-prop-2-enylsulfonylacetamide
• InChI: InChI=1S/C11H13NO3S/c1-2-8-16(14,15)9-11(13)12-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,12,13)
• InChI Key: ZEIFWJOBHWTSAX-UHFFFAOYSA-N
• Canonical SMILES: C=CCS(=O)(=O)CC(=O)NC1=CC=CC=C1
• Molecular Formula: C11H13NO3S
• Molecular Weight: 239.29 g/mol

Description

N-phenyl-2-(prop-2-en-1-ylsulfonyl)acetamide, also known as PPAA, is a compound that has been studied for its potential use in scientific research. PPAA has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in several studies. In

Scientific Research Applications

• Potential Antiviral Applications : A study by Almeida-Neto et al. (2020) explored the interactions of 4′-acetamidechalcones, structurally similar to N-phenyl-2-(prop-2-en-1-ylsulfonyl)acetamide, with targets in SARS-CoV-2. They suggest these compounds could inhibit the interaction of the virus with host cells and interfere with viral replication.

• Synthesis and Characterization : The synthesis and structural analysis of compounds related to this compound have been detailed in studies like that of Durgadas et al. (2013) and Mahyavanshi et al. (2017), focusing on their potential antimicrobial activity.

• Antimicrobial Activity : Several studies, such as those by Ghazzali et al. (2012) and Nunna et al. (2014), have investigated the antimicrobial properties of this compound derivatives, highlighting their potential in combating bacterial and fungal infections.

• Anticonvulsant Activity : The compound has been studied for its potential in treating seizures. Aktürk et al. (2002) synthesized derivatives of N-phenylacetamide and evaluated their anticonvulsant activity, finding some to be effective.

• Anti-Arthritic and Anti-Inflammatory Properties : Jawed et al. (2010) explored the use of N-(2-hydroxy phenyl) acetamide, a related compound, in treating arthritis and inflammation, demonstrating its promising anti-arthritic properties.

• Cancer Research : Studies like those by Evren et al. (2019) have synthesized and evaluated derivatives of this compound for their anticancer activity, finding some compounds with significant efficacy against cancer cells.

• Chemical Synthesis and Conformational Studies : Research by Acelas et al. (2013) on N-phenyl-N-(1-phenylhex-5-en-1-yl)acetamides, which are structurally related, has provided insights into their synthesis and conformational properties.

Mechanism of Action

Mode of Action

The mode of action of “N-phenyl-2-(prop-2-en-1-ylsulfonyl)acetamide” would depend on its specific targets. Generally, amides can participate in a variety of chemical reactions, including nucleophilic substitution and condensation .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “this compound” would depend on many factors, including its chemical structure and the characteristics of the biological system it’s introduced to. Generally, amides have a polar nature due to the presence of the carbonyl group and the nitrogen, which could influence its solubility and therefore its absorption and distribution .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of “this compound”. For example, extreme pH or temperature could potentially affect the stability of the amide bond .

Future Directions

The future directions for research on “N-phenyl-2-(prop-2-en-1-ylsulfonyl)acetamide” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential applications in medicinal chemistry could be explored, given the wide range of biological activities exhibited by sulfonamide derivatives.